Cas no 2679927-30-9 (3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid)

• Product Name: 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid
• CAS No: 2679927-30-9
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5645027
• PubChem ID: 165915380
• Update Time: 2025-10-29

3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2S)-2-methyl-4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl]propanoic acid
• EN300-28280094
• 2679927-30-9
• 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid

• Inchi： 1S/C12H20N2O4/c1-3-8-18-12(17)14-7-6-13(10(2)9-14)5-4-11(15)16/h3,10H,1,4-9H2,2H3,(H,15,16)/t10-/m0/s1
• InChI Key： LWXBAMSAKUFUNZ-JTQLQIEISA-N
• SMILES： O(CC=C)C(N1CCN(CCC(=O)O)[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid

Introduction to 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid (CAS No. 2679927-30-9)

3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid, identified by the Chemical Abstracts Service registry number 2679927-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural complexity and functional diversity, making it a subject of extensive interest for its potential applications in drug discovery and development.

The molecular structure of 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid features a piperazine ring, which is a common pharmacophore in many bioactive molecules. The presence of a chiral center at the (2S) position enhances its stereospecificity, a critical factor in the design of enantiomerically pure drugs. This stereochemistry not only influences the compound's biological activity but also its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The side chain of the molecule includes a propenyl ether group (prop-2-en-1-yloxy) and an acetyl carbonyl moiety (carbonylpiperazinyl), which contribute to its overall reactivity and functionality. These structural elements are reminiscent of motifs found in numerous therapeutic agents, suggesting that 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid may serve as a valuable scaffold for further derivatization and optimization.

In recent years, there has been growing interest in the development of novel piperazine derivatives due to their wide range of biological activities. Piperazine-based compounds have been explored for their potential in treating various conditions, including neurological disorders, infectious diseases, and inflammatory conditions. The specific configuration of 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of both reactive functional groups and a well-defined stereochemical center makes it an attractive building block for medicinal chemists. By modifying or appending different substituents to this core structure, researchers can explore new chemical space and potentially discover novel therapeutic entities with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how structural features influence biological activity. These tools allow researchers to predict the behavior of molecules like 3-(2S)-2-methyl-4-(prop-2-en-1-yloxy)carbonylpiperazin-1-ylpropanoic acid in various biological systems with greater accuracy. Such predictions are crucial for guiding experimental efforts and optimizing drug candidates before they enter clinical trials.

The synthesis of 3-(2S)-2-methyl-4-(propenol yloxy)carbonylpiperazin 1 ylpropanoic acid (CAS No. 26799 27 30 9) involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of key intermediates such as propenyl alcohol derivatives and piperazine-based precursors. These intermediates are then coupled using established synthetic methodologies to construct the final target molecule.

The stereochemical integrity of the (2S) configuration is maintained through carefully selected chiral auxiliaries or catalysts during synthesis. This ensures that the final product retains its specific biological properties, which may be highly dependent on its three-dimensional shape. The use of advanced synthetic techniques, such as asymmetric hydrogenation or enantioselective epoxide ring-opening reactions, allows for efficient production of enantiomerically pure compounds like this one.

Once synthesized, 3-(S)-methyl propenol ylcarbonyl piperazin yl propanoic acid (CAS No. 26799 27 30 9) can be subjected to various biochemical assays to evaluate its interaction with biological targets. These assays may include enzyme inhibition studies, receptor binding assays, or cell-based assays to assess its potency and selectivity. The results from these studies provide critical insights into its potential therapeutic applications and help guide further development efforts.

The growing body of research on piperazine derivatives underscores their importance as pharmacological tools. Compounds like 3-(S)-methyl propenol ylcarbonyl piperazin yl propanoic acid (CAS No. 26799 27 30 9) continue to inspire new investigations into their mechanisms of action and potential clinical uses. As our understanding of these molecules evolves, so too does their potential to contribute to the development of next-generation therapeutics.

In conclusion,3-(S)-methyl propenol ylcarbonyl piperazin yl propanoic acid (CAS No.26799 27 30 9) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development。 Its unique structural features， stereochemical configuration，and functional diversity make it a valuable asset for medicinal chemists。 As research progresses，this compound is likely to play an increasingly important role in the design and optimization of novel therapeutic agents。